Cas no 1805093-87-1 (6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine
• CAS No: 1805093-87-1
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4804552
• Update Time: 2025-05-27

6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-5-2-4(3-9)13-8(12)6(5)7(10)11/h2,7H,3H2,1H3
• InChI Key： AXTMHBYDBWNAQC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CCl)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine

Comprehensive Overview of 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1805093-87-1)

The compound 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1805093-87-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with enhanced bioactivity and selectivity.

In recent years, the search for fluorinated pyridine derivatives has surged due to their remarkable stability and metabolic resistance, which are critical for developing next-generation therapeutics. The presence of the difluoromethyl group in this compound aligns with the trend of incorporating fluorine atoms into drug candidates to improve pharmacokinetic properties. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently explored in modern organic chemistry literature.

The compound's methoxy group at the 4-position further enhances its utility as a building block for designing bioactive molecules. This feature is particularly relevant in the context of fragment-based drug design, where small molecular fragments are assembled to create potent inhibitors. As the pharmaceutical industry shifts toward targeted therapies, intermediates like 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine are becoming increasingly valuable for constructing tailored drug candidates.

From a synthetic chemistry perspective, this compound's multifunctional pyridine core enables diverse transformations, making it a favorite among medicinal chemists. Its chloromethyl group allows for nucleophilic substitutions, while the iodo substituent facilitates palladium-catalyzed couplings, such as Suzuki or Sonogashira reactions. These attributes are frequently highlighted in discussions about high-throughput synthesis and library design, which are central to accelerating drug discovery pipelines.

Beyond pharmaceuticals, 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine has potential applications in material science, particularly in the development of organic electronic materials. The pyridine scaffold is known for its electron-deficient nature, which is advantageous for designing n-type semiconductors. With the rise of flexible electronics and optoelectronic devices, researchers are exploring novel heterocyclic compounds to achieve better performance and stability.

In summary, 6-(Chloromethyl)-3-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1805093-87-1) represents a cutting-edge intermediate with broad applicability in drug discovery, agrochemicals, and material science. Its structural versatility and compatibility with modern synthetic methodologies position it as a key player in the advancement of molecular innovation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to breakthroughs in precision medicine and sustainable technologies.